Cholesta-5,7-diene-1alpha,3beta-diyl diacetate
Overview
Description
Cholesta-5,7-diene-1alpha,3beta-diyl diacetate, also known as this compound, is a useful research compound. Its molecular formula is C31H48O4 and its molecular weight is 484.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
41461-10-3 |
|---|---|
Molecular Formula |
C31H48O4 |
Molecular Weight |
484.7 g/mol |
IUPAC Name |
[(1S,3R,9S,10R,13R,14R,17R)-1-acetyloxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
InChI |
InChI=1S/C31H48O4/c1-19(2)9-8-10-20(3)26-13-14-27-25-12-11-23-17-24(34-21(4)32)18-29(35-22(5)33)31(23,7)28(25)15-16-30(26,27)6/h11-12,19-20,24,26-29H,8-10,13-18H2,1-7H3/t20-,24-,26-,27+,28+,29+,30-,31+/m1/s1 |
InChI Key |
ZJSVLATWWDIYJS-LNNOUWJJSA-N |
SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(C(CC(C4)OC(=O)C)OC(=O)C)C)C |
Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3([C@H](C[C@@H](C4)OC(=O)C)OC(=O)C)C)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(C(CC(C4)OC(=O)C)OC(=O)C)C)C |
Key on ui other cas no. |
41461-10-3 |
Pictograms |
Irritant; Health Hazard |
Synonyms |
cholest-5,7-diene-1 alpha,3 beta-diol |
Origin of Product |
United States |
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